Cas no 821776-62-9 (Benzonitrile, 4-[(2-methoxyethyl)propylamino]-2-nitro-)

• Product Name: Benzonitrile, 4-[(2-methoxyethyl)propylamino]-2-nitro-
• CAS No: 821776-62-9
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 697310
• PubChem ID: 11482440
• Update Time: 2025-04-19

Benzonitrile, 4-[(2-methoxyethyl)propylamino]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(2-methoxyethyl)propylamino]-2-nitro-
• 4-[2-methoxyethyl(propyl)amino]-2-nitrobenzonitrile
• SCHEMBL3058351
• 821776-62-9
• DTXSID00467336

• Inchi： 1S/C13H17N3O3/c1-3-6-15(7-8-19-2)12-5-4-11(10-14)13(9-12)16(17)18/h4-5,9H,3,6-8H2,1-2H3
• InChI Key： AILXETAWEPMKMF-UHFFFAOYSA-N
• SMILES： O(C)CCN(C1C=CC(C#N)=C(C=1)[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.1Ų